Cas no 1856419-68-5 (2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid)

• Product Name: 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid
• CAS No: 1856419-68-5
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5042553
• Update Time: 2025-10-25

2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid
• 2-[3-(trifluoromethyl)pyrrolidin-1-yl]acetic acid
• 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-1-2-11(3-5)4-6(12)13/h5H,1-4H2,(H,12,13)
• InChI Key： AMYPDTHCNZNOPW-UHFFFAOYSA-N
• SMILES： FC(C1CN(CC(=O)O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5

Additional information on 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid

2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic Acid: A Comprehensive Overview

2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid (CAS No. 1856419-68-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrrolidine ring substituted with a trifluoromethyl group and an acetic acid moiety, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid involves a multi-step process that combines principles of organic synthesis and catalysis. Researchers have employed methodologies such as nucleophilic substitution, ring-closing metathesis, and acid-mediated cyclization to achieve high yields of this compound. The use of transition metal catalysts, particularly palladium-based catalysts, has been pivotal in optimizing the reaction conditions, ensuring scalability for industrial production.

From a pharmacological perspective, 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid exhibits remarkable bioactivity. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, recent investigations have revealed its capacity to modulate ion channels, which could be exploited in the development of treatments for neurological disorders such as epilepsy and chronic pain.

The structural versatility of 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid allows for extensive functionalization, enabling the creation of derivative compounds with enhanced pharmacokinetic profiles. For instance, the introduction of lipophilic groups has been shown to improve the compound's bioavailability, while the addition of hydrophilic moieties has enhanced its solubility. These modifications are critical for translating laboratory findings into clinically viable drugs.

In terms of applications beyond pharmacology, 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid has found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent advancements in polymer chemistry have leveraged this property to develop materials with improved mechanical strength and thermal stability.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying the bioactivity of 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid. Utilizing advanced techniques such as X-ray crystallography and molecular dynamics simulations, scientists aim to uncover how this compound interacts with its biological targets at the atomic level. Such insights will be instrumental in guiding the design of next-generation drugs with superior efficacy and reduced side effects.

In conclusion, 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)acetic acid (CAS No. 1856419-68-5) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. As research continues to unravel its potential, this compound is poised to play a pivotal role in advancing both therapeutic interventions and materials innovation.